4-chloro-N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide

• IUPAC Name: 4-chloro-N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)benzamide
• InChI: InChI=1S/C18H19ClN2O3S/c1-2-25(23,24)21-11-3-4-13-7-10-16(12-17(13)21)20-18(22)14-5-8-15(19)9-6-14/h5-10,12H,2-4,11H2,1H3,(H,20,22)
• InChI Key: INLFVNGDOGHDPJ-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCCC2=C1C=C(C=C2)NC(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H19ClN2O3S
• Molecular Weight: 378.9 g/mol

Description

4-Chloro-N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzamide, commonly referred to as 4-CBE, is a non-steroidal anti-inflammatory drug (NSAID) that has been widely studied for its ability to reduce inflammation and pain. 4-CBE is a member of the quinoline-based class of NSAIDs, which have been shown to be effective in the treatment of a variety of inflammatory and pain-related conditions. 4-CBE has been found to be particularly effective in treating osteoarthritis, rheumatoid arthritis, and other chronic inflammatory conditions, as well as providing relief from acute pain. In addition to its anti-inflammatory and analgesic effects, 4-CBE has also been studied for its potential applications in the treatment of cancer, Alzheimer’s disease, and Parkinson’s disease.

Mechanism of Action

4-CBE works by blocking the production of cyclooxygenase (COX) enzymes, which are responsible for the production of inflammatory mediators such as prostaglandins and leukotrienes. By blocking the production of these inflammatory mediators, 4-CBE is able to reduce inflammation and pain associated with various medical conditions.
Biochemical and Physiological Effects
4-CBE has been found to effectively reduce inflammation and pain associated with various medical conditions, including osteoarthritis, rheumatoid arthritis, and other chronic inflammatory conditions. In addition, 4-CBE has been found to have a wide range of other biochemical and physiological effects, including the ability to reduce the production of inflammatory mediators, reduce the release of histamine, reduce the formation of blood clots, and inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-CBE in laboratory experiments is that it is relatively stable and can be used in a wide variety of experiments. In addition, 4-CBE is relatively inexpensive and can be easily obtained from a variety of sources. However, there are some potential limitations to using 4-CBE in laboratory experiments. For example, 4-CBE can be toxic if ingested in large amounts, and it is also known to cause skin irritation.

Future Directions

There are a number of potential future directions for the use of 4-CBE in medical research and clinical practice. For example, further research is needed to determine the long-term effects of 4-CBE on the body, as well as the potential for 4-CBE to interact with other medications. In addition, further research is needed to determine the potential for 4-CBE to be used in the treatment of other medical conditions, such as Alzheimer’s disease and Parkinson’s disease. Finally, further research is needed to determine the potential for 4-CBE to be used in the treatment of cancer.

Synthesis Methods

4-CBE is synthesized through a multi-step process that involves the reaction of 4-chlorobenzonitrile with ethanesulfonyl chloride, followed by the reaction of the resulting product with 1,2,3,4-tetrahydroquinoline-7-yl chloride. The final product is 4-CBE, which is a white solid at room temperature.

Scientific Research Applications

4-CBE has been studied for its potential applications in the treatment of a wide variety of medical conditions. In particular, 4-CBE has been studied for its ability to reduce inflammation and pain associated with osteoarthritis, rheumatoid arthritis, and other chronic inflammatory conditions. In addition, 4-CBE has been studied for its potential applications in the treatment of cancer, Alzheimer’s disease, and Parkinson’s disease.